![molecular formula C20H21N3O7 B2562970 11,13-Dimethyl-8-(3,4,5-trimethoxyphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione CAS No. 869465-32-7](/img/structure/B2562970.png)
11,13-Dimethyl-8-(3,4,5-trimethoxyphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione
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Description
The compound contains a trimethoxyphenyl functional group, which is a versatile pharmacophore . This moiety is present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds with trimethoxyphenyl fragments have been synthesized using various reactions . For instance, trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl) acrylamide with different aryl azides .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The trimethoxyphenyl group is a six-membered electron-rich ring, which is a critical and valuable core of a variety of biologically active molecules .Chemical Reactions Analysis
The trimethoxyphenyl group in the compound could potentially participate in various chemical reactions. For instance, it has been found that compounds with this group can interact with αβ-tubulin dimer at the colchicine binding site (CBS) and destabilize microtubules .Scientific Research Applications
Molecular Structure Analysis
Studies on molecules with complex structures like asperketal B reveal insights into their molecular backbones and configurations, which are crucial for understanding their chemical properties and potential applications. For instance, the detailed structural analysis of asperketal B highlights the importance of molecular configuration in biological activity and material properties (Ji et al., 1992).
Chemical Stability and Reactivity
Research into the thermolysis of strained molecules, such as 1,2,5-oxadiazoles and thiadiazoles, provides essential information on chemical stability and reactivity under various conditions. These insights are critical for developing new materials and understanding the degradation pathways of organic compounds (Tsuge et al., 1979).
Drug Development Applications
Complex organic molecules often play a vital role in drug discovery and development. The synthesis and molecular structure analysis of chromene derivatives, for example, demonstrate the potential of these molecules as leads for new anticancer drugs. Understanding their structure-activity relationships is crucial for optimizing their therapeutic efficacy (Santana et al., 2020).
Material Science and Catalysis
In material science and catalysis, the synthesis and characterization of macrocyclic compounds and their metal complexes highlight the importance of molecular design in developing new materials with specific properties. These compounds have applications ranging from catalysis to the development of new polymers and materials with unique electronic and mechanical properties (Nishat et al., 2003).
Properties
IUPAC Name |
11,13-dimethyl-8-(3,4,5-trimethoxyphenyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O7/c1-22-17-15(18(24)23(2)20(22)26)13(14-10(21-17)8-30-19(14)25)9-6-11(27-3)16(29-5)12(7-9)28-4/h6-7,13,21H,8H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAOAQNQGVJFHKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(C3=C(N2)COC3=O)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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